Cas no 540-63-6 (ethane-1,2-dithiol)

ethane-1,2-dithiol Properties

Names and Identifiers

• 1,2-Ethanedithiol
• 1,2-dithioethane
• 1,2-dithiolethane
• 1,2-Ethanethiol
• 1,2-Ethyldimercaptan
• a-ethylenedimercaptan
• alpha-Ethylene dimercaptan
• dimercaptanethylenique
• 1,2-Dimercaptoethane
• Ethane-1,2-dithiol
• Ethylene Mercaptan
• 1,2-Dimercaptoethane,Dithioglycol,Ethylene mercaptan
• Dithioethyleneglycol
• Dithioglycol
• Ethylone diMercaptan
• +Expand

• MDL： MFCD00004892
• InChIKey： VYMPLPIFKRHAAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H6S2/c3-1-2-4/h3-4H,1-2H2
• SMILES： C(CS)S
• BRN： 505946

Computed Properties

• Exact Mass: 93.99110
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 93.991
• Heavy Atom Count: 4
• Complexity: 6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 2A^2

Experimental Properties

• LogP: 0.84600
• PSA: 77.60000
• Merck: 3725
• Refractive Index: n20/D 1.558(lit.)
  n20/D 1.558
• Water Partition Coefficient: Insoluble
• Boiling Point: 144-146 °C(lit.)
• Melting Point: −41 °C (lit.)
• Vapor Pressure: 4.8 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• FEMA: 3484
• Color/Form: Transparent to light green liquid
• Stability/Shelf Life: Stable. Flammable. Incompatible with oxidizing agents, bases, reducing agents, alkali metals.
• Solubility: Insoluble in water, miscible in oil, soluble in ethanol, ether, acetone, benzene and alkali solutions.
• Sensitiveness: Air Sensitive
• Density: 1.123 g/mL at 25 °C(lit.)

ethane-1,2-dithiol Security Information

• Symbol: GHS02 GHS06
• RTECS：KI3325000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S36/37/39-S45-S26-S16-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R21; R23/25
• Hazard Level：3
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 3071 6.1/PG 2
• Hazard Statement： H226,H302,H312,H319,H330
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-23/24/25-36
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：10-13-23

ethane-1,2-dithiol Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether